6-(3-Carboxy-4-chlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(6-oxo-1H-pyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H8ClNO3/c13-9-5-4-7(6-8(9)12(16)17)10-2-1-3-11(15)14-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key: LZIQJDRVIDFYNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C12H8ClNO3
• DSSTOX Substance ID: DTXSID00683130
• Molecular Weight: 249.65 g/mol
• CAS RN: 1261982-21-1

Description

6-(3-Carboxy-4-chlorophenyl)-2-hydroxypyridine (95%) is an organic compound that has been used in a wide range of scientific research applications. It is a type of pyridine-based compound and is commonly referred to as 6-Cl-2-OHP. This compound has a wide range of properties, including being a strong acid, having a low solubility in water, and having a low melting point. In addition, 6-Cl-2-OHP has been used in the synthesis of a variety of other compounds and has been studied for its potential use in pharmaceuticals and other applications.

Scientific Research Applications

6-Cl-2-OHP has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including drugs, dyes, and other organic chemicals. In addition, it has been studied for its potential use in pharmaceuticals, as a catalyst in organic reactions, and as a reagent for the preparation of other compounds. It has also been studied for its potential use in the development of new materials, such as polymers, and for its potential use in the development of new catalysts.

Mechanism of Action

6-Cl-2-OHP is a strong acid and is capable of forming a variety of different reaction products. Its ability to form different reaction products is due to its ability to act as a proton donor. This means that it can donate protons to other molecules, resulting in the formation of new compounds. In addition, 6-Cl-2-OHP can act as a nucleophile, meaning that it can react with other molecules to form new compounds.
Biochemical and Physiological Effects
6-Cl-2-OHP has been studied for its potential use in the treatment of a variety of diseases and conditions. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor effects in animal models. In addition, it has been studied for its potential use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. It has also been studied for its potential use in the treatment of diabetes, obesity, and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Cl-2-OHP in laboratory experiments is its low melting point. This makes it easy to handle and use in a variety of different experiments. In addition, it is relatively inexpensive and can be purchased in bulk for use in experiments.
However, there are some limitations to using 6-Cl-2-OHP in laboratory experiments. One of the main limitations is its low solubility in water. This makes it difficult to use in experiments that require aqueous solutions. In addition, it is a strong acid, which can be corrosive and can cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 6-Cl-2-OHP in scientific research. One potential direction is the development of new pharmaceuticals that utilize the compound’s anti-inflammatory, antioxidant, and anti-tumor properties. In addition, it could be used in the development of new materials, such as polymers, and in the development of new catalysts. It could also be used in the synthesis of new compounds, such as drugs, dyes, and other organic chemicals. Finally, it could be used in the development of new treatments for a variety of diseases and conditions, such as Alzheimer’s disease, Parkinson’s disease, diabetes, obesity, and other metabolic disorders.

Synthesis Methods

6-Cl-2-OHP is synthesized through a two-step process. The first step involves the reaction of 4-chlorobenzoyl chloride with pyridine hydrochloride in the presence of a base, such as sodium hydroxide. This results in the formation of 6-chloro-2-hydroxypyridine. The second step involves the reaction of 6-chloro-2-hydroxypyridine with 3-chlorobenzoyl chloride in the presence of a base, such as sodium hydroxide. This results in the formation of 6-(3-carboxy-4-chlorophenyl)-2-hydroxypyridine. The final product can be purified through recrystallization and can be used in a variety of research applications.